Cas no 2229644-45-3 (4-(2-chloro-6-methylphenyl)but-3-en-2-one)

• Product Name: 4-(2-chloro-6-methylphenyl)but-3-en-2-one
• CAS No: 2229644-45-3
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 6024243
• PubChem ID: 162681994
• Update Time: 2025-06-09

4-(2-chloro-6-methylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-methylphenyl)but-3-en-2-one
• 2229644-45-3
• EN300-1979665

• Inchi： 1S/C11H11ClO/c1-8-4-3-5-11(12)10(8)7-6-9(2)13/h3-7H,1-2H3/b7-6+
• InChI Key： IATSPAFFKKASTO-VOTSOKGWSA-N
• SMILES： ClC1=CC=CC(C)=C1/C=C/C(C)=O

Computed Properties

• Exact Mass: 194.0498427g/mol
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2-chloro-6-methylphenyl)but-3-en-2-one

Introduction to 4-(2-chloro-6-methylphenyl)but-3-en-2-one (CAS No. 2229644-45-3)

4-(2-chloro-6-methylphenyl)but-3-en-2-one, identified by the chemical abstracts service number 2229644-45-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with a chalcone core, has garnered attention due to its structural versatility and potential biological activities. The presence of both chloro and methyl substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for further derivatization and investigation.

The structural framework of 4-(2-chloro-6-methylphenyl)but-3-en-2-one consists of a butenone moiety linked to a phenyl ring substituted at the 2-position with chlorine and at the 6-position with a methyl group. This arrangement confers distinct reactivity patterns, enabling participation in various chemical transformations such as nucleophilic additions, condensations, and functional group interconversions. The conjugation between the carbonyl group and the aromatic system enhances its photophysical properties, which are increasingly explored in applications ranging from photodynamic therapy to material science.

In recent years, there has been growing interest in utilizing such heterocyclic chalcones as intermediates in the synthesis of bioactive molecules. The 4-(2-chloro-6-methylphenyl)but-3-en-2-one scaffold has been employed in the development of novel compounds targeting various therapeutic pathways. For instance, derivatives of this structure have shown promise in inhibiting enzymes involved in inflammatory responses, making them candidates for treating chronic inflammatory diseases. Additionally, the electron-withdrawing nature of the chloro substituent enhances binding affinity to certain biological targets, improving drug-like properties such as solubility and metabolic stability.

One of the most compelling aspects of 4-(2-chloro-6-methylphenyl)but-3-en-2-one is its role as a precursor in synthesizing more complex molecules with tailored functionalities. Researchers have leveraged its reactivity to introduce additional pharmacophores or modify existing ones, leading to libraries of compounds for high-throughput screening. The ease with which this compound can be functionalized underscores its importance as a building block in medicinal chemistry. Moreover, advances in synthetic methodologies have enabled more efficient access to derivatives, reducing costs and improving scalability for industrial applications.

The photophysical properties of 4-(2-chloro-6-methylphenyl)but-3-en-2-one have also been extensively studied, particularly in the context of optoelectronic materials. The molecule's ability to absorb and emit light across specific wavelengths makes it suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. Recent studies have demonstrated that slight modifications to its structure can significantly alter its emission characteristics, allowing for fine-tuning of device performance. This interdisciplinary approach highlights the compound's relevance beyond traditional pharmaceutical applications.

From a computational chemistry perspective, 4-(2-chloro-6-methylphenyl)but-3-en-2-one serves as an excellent model system for understanding molecular interactions at the atomic level. High-level quantum mechanical calculations have been performed to elucidate its electronic structure and predict its behavior in various environments. These studies not only contribute to fundamental chemical knowledge but also aid in rational drug design by providing insights into how different substituents influence molecular recognition processes. Such computational tools are indispensable in modern pharmaceutical research, where virtual screening complements experimental efforts.

The synthesis of 4-(2-chloro-6-methylphenyl)but-3-en-2-one itself presents an interesting challenge due to the need for precise regioselectivity during functionalization. Traditional methods often require multiple steps and harsh conditions, which can be inefficient and environmentally unfriendly. However, recent innovations in catalytic chemistry have introduced more sustainable approaches, such as transition-metal-catalyzed cross-coupling reactions that streamline the synthetic route while maintaining high yields. These advancements align with global efforts to promote green chemistry principles in industrial-scale production.

In conclusion,4-(2-chloro-6-methylphenyl)but-3-en-2-one (CAS No. 2229644-45-3) represents a versatile and multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for medicinal chemists seeking novel therapeutic agents, while its photophysical properties open doors to innovations in materials science. As research continues to uncover new possibilities for this molecule,4-(2-chloro-6-methylphenyl)butenone, it will undoubtedly remain at the forefront of scientific inquiry.